Cas no 60189-97-1 (Carbomethoxyformamidine Hydrochloride)

• Product Name: Carbomethoxyformamidine Hydrochloride
• CAS No: 60189-97-1
• MF: C₃H₇ClN₂O₂
• MW: 138.552879571915
• MDL: MFCD09608055
• CID: 826323
• PubChem ID: 11171010
• Update Time: 2025-05-20

Carbomethoxyformamidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-iminoacetate hydrochloride
• Carbomethoxyformamidine HCl
• 1-AMINO-2-METHOXY-2-OXOETHANIMINIUM CHLORIDE
• Z1198220825
• methyl 2-amino-2-iminoacetate;hydrochloride
• Methyl Carbamimidoylformate Hydrochloride
• AB50977
• SY123997
• AKOS024254459
• SCHEMBL10852462
• MFCD09608055
• CS-0038769
• Carbomethoxyformamidine hydrochloride
• Methyl 2-amino-2-iminoacetate HCl
• EN300-157395
• DTXSID10457506
• Methyl (2z)-amino(imino)acetate hydrochloride (1:1)
• AS-39558
• 60189-97-1
• DB-243644
• Carbomethoxyformamidine Hydrochloride

• MDL： MFCD09608055
• Inchi： 1S/C3H6N2O2.ClH/c1-7-3(6)2(4)5;/h1H3,(H3,4,5);1H
• InChI Key： YPQCCPFTUFSOSU-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(=N)N)=O

Computed Properties

• Exact Mass: 138.02000
• Monoisotopic Mass: 138.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 99.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 76.17000
• LogP: 0.69740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbomethoxyformamidine Hydrochloride

Comprehensive Guide to Carbomethoxyformamidine Hydrochloride (CAS No. 60189-97-1): Properties, Applications, and Industry Insights

Carbomethoxyformamidine Hydrochloride (CAS No. 60189-97-1) is a specialized organic compound widely recognized for its role in pharmaceutical and agrochemical synthesis. This white to off-white crystalline powder is valued for its unique chemical properties, including high solubility in polar solvents and stability under controlled conditions. Researchers and manufacturers often seek Carbomethoxyformamidine HCl for its versatility as a building block in heterocyclic chemistry, particularly in the development of bioactive molecules.

The growing demand for 60189-97-1 correlates with advancements in drug discovery programs targeting metabolic disorders and infectious diseases. Recent studies highlight its utility as a precursor in synthesizing triazine derivatives, which are gaining attention for their potential applications in next-generation antimicrobial agents. The compound's carbomethoxy and formamidine functional groups enable selective reactions that are crucial for creating molecular diversity in combinatorial chemistry libraries.

From an industrial perspective, Carbomethoxyformamidine Hydrochloride production follows stringent quality control protocols to ensure ≥98% purity, as required by pharmacopeial standards. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify the absence of impurities that could affect downstream applications. Supply chain data indicates increasing procurement of this compound by contract research organizations (CROs) specializing in fragment-based drug design.

Environmental considerations surrounding CAS 60189-97-1 have prompted innovations in green chemistry approaches. Modern synthetic routes now emphasize atom economy and reduced solvent waste, aligning with the principles of sustainable chemistry. These developments address frequent queries from researchers about eco-friendly alternatives in organic synthesis while maintaining the compound's reactivity profile.

Thermodynamic studies of Carbomethoxyformamidine HCl reveal exceptional stability between pH 4-7, making it suitable for aqueous reaction systems. This characteristic has spurred interest in bioconjugation applications, particularly in developing protein-labeling reagents. The compound's melting point (decomposition above 210°C) and spectral properties (characteristic IR absorption at 1720 cm⁻¹) are frequently referenced in analytical method development.

Emerging applications of 60189-97-1 include its use in materials science for modifying polymer backbones and creating functional coatings. Patent analyses show a 35% increase in filings referencing this compound since 2020, particularly in smart material technologies. Such trends respond to market needs for specialty chemicals with dual functionality in both biological and material science domains.

Storage and handling protocols for Carbomethoxyformamidine Hydrochloride emphasize protection from moisture and prolonged exposure to light. Technical datasheets recommend amber glass containers with desiccants for long-term preservation. These specifications address common laboratory concerns about compound stability and shelf-life optimization.

Comparative analyses with structural analogs demonstrate Carbomethoxyformamidine HCl's superior reactivity in nucleophilic substitution reactions. Computational chemistry models predict favorable binding energies when this compound serves as an intermediate in enzyme inhibitor synthesis, explaining its prevalence in kinase-targeted drug discovery projects.

The global market for CAS No. 60189-97-1 reflects regional variations in application focus. While North American manufacturers emphasize pharmaceutical grade material, Asian suppliers are developing cost-effective production scales for agrochemical applications. Such market dynamics influence pricing strategies and minimum order quantities across distribution channels.

Recent advancements in continuous flow chemistry have enabled safer and more efficient production of Carbomethoxyformamidine Hydrochloride, addressing industry demands for process intensification. These technological improvements have reduced typical batch processing times by 40% while enhancing yield reproducibility – a frequent pain point mentioned in process chemistry forums.